
Technical Guide: Safe Handling and Reactivity
Protocols for CAS 149323-83-1

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2-(2-Bromophenyl)-6-

methylquinazoline

CAS No.: 149323-84-2

Cat. No.: B3241935

Get Quote

Substance: 2-(2-Bromophenyl)-4-chloro-6-methylquinazoline Chemical Class: Halogenated

Quinazoline Heterocycle Primary Application: Pharmaceutical Intermediate (Kinase Inhibitor

Scaffolds)[1]

Part 1: Core Directive & Substance Profile[1]
Executive Summary
This guide addresses the technical handling, safety profile, and reactivity of CAS 149323-83-1,

chemically identified as 2-(2-Bromophenyl)-4-chloro-6-methylquinazoline.[1] As a Senior

Application Scientist, it is critical to contextualize this compound not merely as a white powder,

but as a high-energy electrophile.

The presence of the chlorine atom at the C4 position of the quinazoline ring renders this

molecule highly reactive toward nucleophiles (amines, thiols, hydroxyls).[1] In a drug

development context, this reactivity is a feature for synthesis (SNAr reactions) but a hazard for

biological systems, as it can covalently modify proteins.[1] Therefore, this compound must be
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handled as a potential skin sensitizer and corrosive agent (due to hydrolysis-induced HCl

release), requiring strict moisture control and containment.[1]

Physicochemical Identity Table
Property Specification

CAS Number 149323-83-1

Chemical Name
2-(2-Bromophenyl)-4-chloro-6-

methylquinazoline

Molecular Formula C₁₅H₁₀BrClN₂

Molecular Weight 333.61 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, DMSO, DMF; Reacts with

Water/Alcohols

Reactivity
High: C4-Chloro is a leaving group (SNAr

active)

Storage
2–8°C, Inert Atmosphere (Argon/Nitrogen),

Desiccated

Part 2: Scientific Integrity & Hazard Assessment
(GHS)[1]
Hazard Classification Logic
Note: While specific toxicological data for this exact intermediate may be sparse in public

registries, structural activity relationships (SAR) with similar 4-chloroquinazolines (e.g.,

precursors to Gefitinib/Erlotinib) dictate the following precautionary GHS classifications.

Core Hazards
Skin Corrosion/Irritation (Category 1B/2): The C4-Cl bond is susceptible to hydrolysis upon

contact with mucosal moisture, releasing Hydrochloric Acid (HCl).[1] This causes immediate

irritation or chemical burns.[1]
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Serious Eye Damage (Category 1): Irreversible damage is possible due to the combined

effect of organic solvent solubility and acid generation.[1]

Skin Sensitization (Category 1): As an electrophile, the compound can haptenize skin

proteins, leading to allergic contact dermatitis.[1]

Signal Word: DANGER
Hazard Statement (H-Code) Description

H314
Causes severe skin burns and eye damage

(Conservative classification).[1]

H317 May cause an allergic skin reaction.[1]

H335 May cause respiratory irritation.[1][2]

EUH014 Reacts violently with water (Hydrolysis).[1]

Reactivity & Stability (The "Why" Behind the Protocol)
The stability of CAS 149323-83-1 is compromised by moisture.[1]

Mechanism: Water attacks the C4 position, displacing the chloride.[1]

Result: Formation of the corresponding quinazolin-4(3H)-one (inactive impurity) and HCl gas.

[1]

Operational Impact: Handling outside a controlled humidity environment (glovebox or dry

nitrogen stream) degrades the reagent and endangers the operator via acid fumes.[1]

Part 3: Handling Protocols & Engineering
Controls[1]
Containment Strategy (Hierarchy of Control)
For research quantities (<10g), a standard Fume Hood is sufficient if moisture is controlled.[1]

For scale-up (>100g), a Powder Containment Hood or Isolator is recommended due to

sensitization risks.[1]
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DOT Diagram: Handling Decision Tree

Start: Handling CAS 149323-83-1

Check Scale & Form

< 10g (Solid) > 10g or Solution

Chemical Fume Hood
(Face Velocity > 0.5 m/s)

Glovebox / Isolator
(Inert Atmosphere)

PPE: Nitrile Gloves (Double),
Lab Coat, Safety Glasses

PPE: Tyvek Sleeves, N95/P100,
Butyl Gloves

Weighing / Transfer

Quench Waste (aq. NaHCO3)

Disposal

Click to download full resolution via product page

Caption: Decision logic for containment based on scale, prioritizing moisture exclusion and

operator safety.
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Standard Operating Procedure (SOP): Weighing &
Solubilization
Objective: Prepare a stock solution for SNAr coupling without degrading the reagent.

Preparation:

Dry all glassware (flame dry or oven at 120°C) to remove adsorbed moisture.[1]

Equip the reaction vessel with a rubber septum and nitrogen balloon/line.[1]

Solvent Choice: Use Anhydrous DMF, DMAc, or THF.[1] Avoid alcohols (MeOH/EtOH) as

they will react with the compound.[1]

Weighing:

Best Practice: Weigh inside a glovebox under Argon.[1]

Alternative: Weigh quickly in a fume hood into a tared vial, flush with Nitrogen immediately,

and cap.

Solubilization:

Add anhydrous solvent via syringe through the septum.[1]

Observation: The solution should be clear. Turbidity or white precipitate suggests

hydrolysis (formation of the insoluble quinazolinone).[1]

Reaction Monitoring:

Use TLC or LC-MS.[1]

Caution: When taking an LC-MS sample, quench the aliquot in dry acetonitrile/amine

mixture immediately to prevent hydrolysis in the LC vial from confusing the data.[1]

Part 4: Emergency Response & Waste
Management[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Citrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3241935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup
Scenario: 5g bottle dropped in fume hood.

Evacuate: Alert nearby personnel.

PPE: Don double nitrile gloves, safety goggles, and a P100 respirator (if powder is airborne).

[1]

Neutralization:

Do not use water initially (releases HCl gas).[1]

Cover spill with dry lime, sand, or soda ash to absorb bulk solid.[1]

Scoop into a hazardous waste container.[1]

Secondary Step: Wipe surface with a 5% Sodium Bicarbonate (NaHCO₃) solution to

neutralize trace residues and hydrolysis byproducts.[1]

First Aid[1]
Eye Contact: Rinse immediately with saline/water for 15 minutes.[1] Note: The water will

hydrolyze the compound, generating acid, so copious irrigation is vital to wash away the

acid.[1] Seek ophthalmologist.[1]

Skin Contact: Wash with soap and water.[1] Do not use alcohol (increases skin permeability).

[1]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1]

Waste Disposal[1]
Classification: Halogenated Organic Waste.[1]

Pre-treatment: Quench reaction mixtures with aqueous Sodium Bicarbonate before disposal

to destroy the reactive C-Cl bond and neutralize acidity.[1]
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Part 5: Synthesis Context (Reaction Pathway)[1]
To understand the utility of CAS 149323-83-1, we visualize its role in synthesizing a

hypothetical kinase inhibitor. The C4-Chloro is the "key" that unlocks the molecule's biological

activity by allowing the attachment of the pharmacophore.[1]

DOT Diagram: Synthesis Workflow

Starting Material
(Quinazolinone)

Chlorination
(POCl3 / SOCl2)

Activation CAS 149323-83-1
(Reactive Electrophile)

Isolation SNAr Coupling
(Aniline/Amine)

+ Nucleophile
- HCl Final Kinase Inhibitor

(Biologically Active)

Click to download full resolution via product page

Caption: The central role of CAS 149323-83-1 as the electrophilic 'hub' in drug synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safe Handling and Reactivity
Protocols for CAS 149323-83-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3241935/docs#technical-guide-safe-handling-and-
reactivity-protocols-for-cas-149323-83-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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